Cas no 647008-11-5 (1,3-Pentanediol, 2-(1,3-benzodioxol-5-ylmethyl)-4-methyl-, (2S,3S)-)

• Product Name: 1,3-Pentanediol, 2-(1,3-benzodioxol-5-ylmethyl)-4-methyl-, (2S,3S)-
• CAS No: 647008-11-5
• MF: C₁₄H₂₀O₄
• MW: 252.306204795837
• CID: 418849
• PubChem ID: 71379118
• Update Time: 2025-04-19

1,3-Pentanediol, 2-(1,3-benzodioxol-5-ylmethyl)-4-methyl-, (2S,3S)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentanediol, 2-(1,3-benzodioxol-5-ylmethyl)-4-methyl-, (2S,3S)-
• 647008-11-5
• DTXSID50801706
• (2S,3S)-2-[(2H-1,3-Benzodioxol-5-yl)methyl]-4-methylpentane-1,3-diol

• Inchi： 1S/C14H20O4/c1-9(2)14(16)11(7-15)5-10-3-4-12-13(6-10)18-8-17-12/h3-4,6,9,11,14-16H,5,7-8H2,1-2H3/t11-,14-/m0/s1
• InChI Key： KJDJJEXGTVKKAX-FZMZJTMJSA-N
• SMILES： O[C@@H](C(C)C)[C@H](CO)CC1=CC=C2C(=C1)OCO2

Computed Properties

• Exact Mass: 252.1362
• Monoisotopic Mass: 252.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.92